Cas no 27452-38-6 (Quinolinium,8-(acetyloxy)-1-methyl-)
27452-38-6 structure
Product Name:Quinolinium,8-(acetyloxy)-1-methyl-
CAS No:27452-38-6
MF:C12H12NO2
MW:202.229183197021
CID:259511
PubChem ID:842037
Update Time:2025-04-19
Quinolinium,8-(acetyloxy)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,8-(acetyloxy)-1-methyl-
- Quinolinium, 8-(acetyloxy)-1-methyl-
- AKOS000526240
- 27452-38-6
- DTXSID80950135
- BAS 00131485
- 8-(Acetyloxy)-1-methyl-quinolinium
- 8-(ACETYLOXY)-1-METHYLQUINOLIN-1-IUM
-
- Inchi: 1S/C12H12NO2/c1-9(14)15-11-7-3-5-10-6-4-8-13(2)12(10)11/h3-8H,1-2H3/q+1
- InChI Key: DJMBTVQYVRRVEO-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1=CC=CC2=CC=C[N+](C)=C21
Computed Properties
- Exact Mass: 202.08686
- Monoisotopic Mass: 202.086803626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
Quinolinium,8-(acetyloxy)-1-methyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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